N-{3'-acetyl-7-methyl-1-[3-(4-methylphenoxy)propyl]-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl}acetamide

• IUPAC Name: N-[4-acetyl-7'-methyl-1'-[3-(4-methylphenoxy)propyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-15-9-11-19(12-10-15)32-14-6-13-27-21-16(2)7-5-8-20(21)24(22(27)31)28(18(4)30)26-23(33-24)25-17(3)29/h5,7-12H,6,13-14H2,1-4H3,(H,25,26,29)
• InChI Key: PZFVVPCMHXDJRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCN2C3=C(C=CC=C3C4(C2=O)N(N=C(S4)NC(=O)C)C(=O)C)C
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including an indole ring and a 1,3,4-thiadiazole ring. Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the indole ring, followed by the introduction of the various substituents. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It contains an indole ring, which is a fused ring system containing a benzene ring and a pyrrole ring. It also contains a 1,3,4-thiadiazole ring, which is a five-membered ring containing two nitrogen atoms, two carbon atoms, and one sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and the electron-rich indole ring. For example, the indole ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar functional groups might make it more soluble in polar solvents.

Scientific Research Applications

Multicomponent Reactions (MCRs)

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Indole Derivatives

Indole derivatives play a crucial role in various natural products and exhibit diverse biological activities. Let’s explore their significance:

• C-3-Substituted Indoles : The compound and its derivatives act as key intermediates for synthesizing pharmaceutically active compounds and indole alkaloids. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many indole derivatives have been found to have biological activity and are used in the treatment of various diseases.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly if it has biological activity. This could involve testing it against various diseases or conditions.